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Compound of Interest

Compound Name: Dgaba

Cat. No.: B1217503 Get Quote

Disclaimer: The term "Dgaba" as specified in the query could not be identified as a standard

chemical nomenclature. This guide has been developed based on the assumption that the

query refers to Gamma-Aminobutyric Acid (GABA), a common neurotransmitter and chemical

reagent. It is imperative to confirm the identity of any substance before handling and to consult

the specific Safety Data Sheet (SDS) provided by the manufacturer.

This document provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle Gamma-

Aminobutyric Acid (GABA). The following procedural guidance is designed to ensure safe

operational practices and proper disposal.

Summary of Key Hazards
According to the available Safety Data Sheets, Gamma-Aminobutyric Acid is not classified as a

hazardous substance. However, as with any chemical, it is important to handle it with care to

avoid potential irritation and contamination. The primary routes of exposure are inhalation of

dust, skin contact, and eye contact. Ingestion should always be avoided.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling GABA to

minimize exposure. The following table summarizes the recommended PPE.
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Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or

glasses

Protects against dust particles

and potential splashes.

Hand Protection
Appropriate protective gloves

(e.g., nitrile)
Prevents direct skin contact.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when engineering

controls are insufficient to

control airborne dust.

Physical and Chemical Properties
Understanding the properties of GABA is essential for safe handling and storage.

Property Value

Chemical Formula C₄H₉NO₂

Molecular Weight 103.12 g/mol

Appearance White crystalline solid/powder

Melting Point Approximately 202-203°C (decomposes)[1]

Solubility 130 g/100 mL in water at 25°C[2]

pH 6.5 - 7.5 (for a 1% solution)[2]

Flash Point 195°C (383°F) - Closed Cup[1]

Occupational Exposure Limits Not available

Experimental Protocols: Safe Handling and Storage
Adherence to the following step-by-step procedures is mandatory for the safe handling and

storage of GABA in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.oxfordlabfinechem.com/msds/(A-00652)%20GAMA%20AMINO%20BUTYRIC%20ACID%20(GABA)%20(P-Amino%20Butyric%20Acid).pdf
https://www.foodchemadditives.com/pdf/en/gamma-aminobutyric-acid-GABA-msds.pdf
https://www.foodchemadditives.com/pdf/en/gamma-aminobutyric-acid-GABA-msds.pdf
https://www.oxfordlabfinechem.com/msds/(A-00652)%20GAMA%20AMINO%20BUTYRIC%20ACID%20(GABA)%20(P-Amino%20Butyric%20Acid).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls:

Work in a well-ventilated area.

Use a local exhaust ventilation system or a chemical fume hood to minimize the presence of

airborne dust.[1]

Ensure that a safety shower and an eyewash station are readily accessible in the work area.

[2]

Handling Procedures:

Before handling, carefully read the Safety Data Sheet (SDS) for GABA.

Wear the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

Avoid generating dust. If dust is created, do not breathe it in.[1]

Avoid contact with skin, eyes, and clothing.[2]

After handling, wash hands thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.

Storage Procedures:

Store in a tightly closed container.[1]

Keep the container in a cool, dry, and well-ventilated place.[1][2]

Store away from incompatible materials such as strong oxidizing agents and strong inorganic

acids.[2]

Disposal Plan
The disposal of GABA and its containers must be conducted in accordance with all applicable

federal, state, and local environmental regulations.

Waste Disposal Steps:
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Characterization: While GABA is not classified as hazardous waste, it should be disposed of

as a chemical waste product.

Collection: Collect waste GABA in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless compatibility is confirmed.

Labeling: Clearly label the waste container with "Waste Gamma-Aminobutyric Acid" and any

other information required by your institution's environmental health and safety (EHS)

department.

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from general laboratory traffic.

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed chemical waste disposal company. Do not dispose of GABA down the drain or in the

regular trash.

Workflow for Safe Handling of GABA
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Caption: Workflow for the safe handling of GABA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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